Cas no 1932604-01-7 ((3R,4S)-4-Methyl-piperidin-3-ol)

• Product Name: (3R,4S)-4-Methyl-piperidin-3-ol
• CAS No: 1932604-01-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD22396709
• CID: 5192265
• PubChem ID: 23395549
• Update Time: 2026-03-05

(3R,4S)-4-Methyl-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Methyl-piperidin-3-ol

• MDL： MFCD22396709
• Inchi： 1S/C6H13NO/c1-5-2-3-7-4-6(5)8/h5-8H,2-4H2,1H3/t5-,6-/m0/s1
• InChI Key： HJZMLEOVXMKSOU-WDSKDSINSA-N
• SMILES： N1CC[C@H](C)[C@@H](O)C1

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3R,4S)-4-Methyl-piperidin-3-ol

Introduction to (3R,4S)-4-Methyl-piperidin-3-ol (CAS No. 1932604-01-7)

(3R,4S)-4-Methyl-piperidin-3-ol (CAS No. 1932604-01-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidines, which are widely studied for their diverse biological activities, including analgesic, anti-inflammatory, and neuroprotective effects.

The chiral centers in (3R,4S)-4-Methyl-piperidin-3-ol play a crucial role in its biological activity and pharmacological profile. Chirality is a fundamental concept in organic chemistry and pharmaceutical science, as enantiomers of a compound can exhibit different biological activities, metabolic pathways, and toxicological profiles. The specific (3R,4S) configuration of this compound has been shown to enhance its binding affinity to certain receptors and enzymes, making it a promising candidate for drug development.

Recent studies have explored the potential of (3R,4S)-4-Methyl-piperidin-3-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry highlighted its potential as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme involved in the regulation of cyclic adenosine monophosphate (cAMP) levels. PDE4 inhibitors have been investigated for their anti-inflammatory and bronchodilatory effects, making them potential treatments for respiratory disorders such as chronic obstructive pulmonary disease (COPD) and asthma.

Another area of interest is the neuroprotective properties of (3R,4S)-4-Methyl-piperidin-3-ol. Research conducted by a team at the University of California demonstrated that this compound can effectively reduce oxidative stress and neuroinflammation in neuronal cells. These findings suggest that (3R,4S)-4-Methyl-piperidin-3-ol may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of (3R,4S)-4-Methyl-piperidin-3-ol has been optimized using advanced synthetic methods to ensure high enantiomeric purity and yield. One notable approach involves the use of asymmetric catalysis, which allows for the selective formation of the desired enantiomer with high efficiency. This method not only improves the synthetic route but also reduces the environmental impact by minimizing waste and by-products.

In addition to its therapeutic applications, (3R,4S)-4-Methyl-piperidin-3-ol has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for the development of novel drugs and bioactive compounds. For example, researchers at Harvard University have utilized this compound to synthesize potent inhibitors of protein-protein interactions (PPIs), which are challenging targets in drug discovery due to their large and often flat interaction surfaces.

The safety profile of (3R,4S)-4-Methyl-piperidin-3-ol has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, (3R,4S)-4-Methyl-piperidin-3-ol (CAS No. 1932604-01-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.